Cas no 38591-66-1 (2(1H)-Pyridinone, 1-hexyl-)
2(1H)-Pyridinone, 1-hexyl- structure
Product Name:2(1H)-Pyridinone, 1-hexyl-
CAS No:38591-66-1
MF:C11H17NO
MW:179.258783102036
CID:292260
PubChem ID:19959720
Update Time:2025-04-19
2(1H)-Pyridinone, 1-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 1-hexyl-
- 1-hexylpyridin-2-one
- CHEMBL12179
- 38591-66-1
- 1-Hexylpyridin-2(1H)-one
- DTXSID80601478
- SCHEMBL8778695
-
- Inchi: 1S/C11H17NO/c1-2-3-4-6-9-12-10-7-5-8-11(12)13/h5,7-8,10H,2-4,6,9H2,1H3
- InChI Key: IUMAYYKTOYIKBH-UHFFFAOYSA-N
- SMILES: O=C1C=CC=CN1CCCCCC
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2(1H)-Pyridinone, 1-hexyl- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
38591-66-1 (2(1H)-Pyridinone, 1-hexyl-) Related Products
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